Cas no 292850-11-4 (2-(but-3-en-1-yl)(tert-butoxy)carbonylaminoacetic acid)

• Product Name: 2-(but-3-en-1-yl)(tert-butoxy)carbonylaminoacetic acid
• CAS No: 292850-11-4
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 6282941
• PubChem ID: 91621069
• Update Time: 2025-06-11

2-(but-3-en-1-yl)(tert-butoxy)carbonylaminoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-en-1-yl)(tert-butoxy)carbonylaminoacetic acid
• N-(But-3-en-1-yl)-N-(tert-butoxycarbonyl)glycine
• 292850-11-4
• 2-[(but-3-en-1-yl)[(tert-butoxy)carbonyl]amino]acetic acid
• SCHEMBL20055158
• EN300-185939

• Inchi： 1S/C11H19NO4/c1-5-6-7-12(8-9(13)14)10(15)16-11(2,3)4/h5H,1,6-8H2,2-4H3,(H,13,14)
• InChI Key： JQSPACYLRLQGAW-UHFFFAOYSA-N
• SMILES： O(C(N(CC(=O)O)CCC=C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 229.13140809g/mol
• Monoisotopic Mass: 229.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(but-3-en-1-yl)(tert-butoxy)carbonylaminoacetic acid

Introduction to 2-(but-3-en-1-yl)(tert-butoxy)carbonylaminoacetic Acid (CAS No. 292850-11-4)

2-(but-3-en-1-yl)(tert-butoxy)carbonylaminoacetic acid, identified by its Chemical Abstracts Service (CAS) number 292850-11-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioconjugation. This compound belongs to the class of amino acid derivatives, characterized by its unique structural features that make it highly valuable in synthetic biology and drug development. The presence of both an allyl group (but-3-en-1-yl) and a tert-butoxycarbonyl (Boc) protecting group on the aminoacetic backbone imparts distinct reactivity and stability, making it a versatile intermediate in peptide synthesis and functional molecule construction.

The Boc group is particularly noteworthy, as it serves as an effective protecting agent for the amino functionality, preventing unwanted side reactions during multi-step synthetic processes. This protective feature is crucial in peptide coupling reactions, where selective modification and deprotection steps are essential for achieving high yields and purity. The allyl moiety, on the other hand, introduces a reactive site that can be further functionalized via cross-coupling reactions such as Suzuki-Miyaura or Heck couplings, enabling the incorporation of aryl or heteroaryl groups into the molecular framework. Such modifications are frequently employed in medicinal chemistry to enhance binding affinity or metabolic stability.

In recent years, the demand for advanced building blocks in drug discovery has led to increased interest in compounds like 2-(but-3-en-1-yl)(tert-butoxy)carbonylaminoacetic acid. Its structural motif aligns well with modern pharmacophore design principles, where functional diversity and modular synthesis are key drivers. The compound’s utility has been explored in the development of novel bioactive molecules, including protease inhibitors and kinase modulators, which are critical targets in therapeutic research. The allyl(Boc) protected aminoacetic acid serves as a versatile scaffold, allowing chemists to tailor molecular properties through subsequent derivatization while maintaining structural integrity.

One of the most compelling aspects of this compound is its application in solid-phase peptide synthesis (SPPS). In SPPS, protected amino acids are coupled sequentially onto an resin support, with each step requiring precise control over reaction conditions. The combination of a Boc-amino group and an allyl side chain provides compatibility with both standard coupling reagents (e.g., HATU or HBTU with HOBTU) and transition-metal-catalyzed reactions. This dual functionality has been leveraged in the synthesis of complex peptidomimetics, where orthogonal reactions are required to introduce additional chemical handles without compromising the integrity of the core structure.

Recent advancements in synthetic methodologies have further highlighted the importance of 2-(but-3-en-1-yl)(tert-butoxy)carbonylaminoacetic acid. For instance, reports have demonstrated its use in constructing cyclic peptides via intramolecular cyclization strategies, where the allyl group can be converted into a more constrained ring system using palladium-catalyzed reactions. Such approaches have enabled the discovery of novel scaffolds with enhanced binding properties against biological targets. Additionally, the compound’s compatibility with click chemistry has opened new avenues for bioconjugation applications, allowing for rapid assembly of protein-drug conjugates or fluorescent probes.

The role of this compound in drug development extends beyond simple intermediates; it represents a strategic choice for medicinal chemists seeking to balance reactivity with stability. The Boc protection ensures that the amino group remains inert under harsh conditions commonly encountered during synthetic transformations, while the allyl group provides a handle for further functionalization when needed. This balance has been exploited in projects targeting diseases such as cancer and neurodegeneration, where precise molecular modifications are essential for optimizing pharmacological activity.

In conclusion, 2-(but-3-en-1-yl)(tert-butoxy)carbonylaminoacetic acid (CAS No. 292850-11-4) is a multifaceted compound with broad applicability in synthetic chemistry and drug discovery. Its unique structural features—combining an allyl group with a Boc-protected aminoacetic acid moiety—make it an indispensable tool for constructing complex molecules with tailored properties. As research continues to evolve toward more sophisticated synthetic strategies, compounds like this will undoubtedly play a pivotal role in advancing therapeutic innovation.